Cas no 93777-70-9 (Octanoic acid,2-hexyldecyl ester)

• Product Name: Octanoic acid,2-hexyldecyl ester
• CAS No: 93777-70-9
• MF: C₂₄H₄₈O₂
• MW: 368.636728286743
• CID: 806532
• PubChem ID: 3022308
• Update Time: 2025-04-19

Octanoic acid,2-hexyldecyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid,2-hexyldecyl ester
• 2-hexyldecyl octanoate
• NS00064281
• DTXSID00918050
• 93777-70-9
• EINECS 298-104-6
• SCHEMBL9933588

• Inchi： 1S/C24H48O2/c1-4-7-10-13-15-17-20-23(19-16-12-9-6-3)22-26-24(25)21-18-14-11-8-5-2/h23H,4-22H2,1-3H3
• InChI Key： NNHMAUVBQAHWPH-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCC)=O)CC(CCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 368.365430770g/mol
• Monoisotopic Mass: 368.365430770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 21
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters